Cas no 77585-94-5 (Phenol,2-(6-chloro-3-pyridazinyl)-)

• Product Name: Phenol,2-(6-chloro-3-pyridazinyl)-
• CAS No: 77585-94-5
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 565910
• PubChem ID: 3018733
• Update Time: 2025-04-19

Phenol,2-(6-chloro-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(6-chloro-3-pyridazinyl)-
• 2-(6-chloropyridazin-3-yl)phenol
• 6-(3-chloro-1H-pyridazin-6-ylidene)cyclohexa-2,4-dien-1-one
• UNII-Z6LRK9B6VM
• AKOS012078125
• SCHEMBL10973695
• 77585-94-5
• 2-(6-Chloro-3-pyridazinyl)phenol
• NS00058085
• Z6LRK9B6VM
• EINECS 278-728-5
• Phenol, 2-(6-chloro-3-pyridazinyl)-
• 3-Chloro-6-(2-hydroxyphenyl)pyridazine
• DTXSID401301247
• FRWYZVRPWFWYFU-UHFFFAOYSA-N

• Inchi： 1S/C10H7ClN2O/c11-10-6-5-8(12-13-10)7-3-1-2-4-9(7)14/h1-6,14H
• InChI Key： FRWYZVRPWFWYFU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=CC=2O)N=N1

Computed Properties

• Exact Mass: 206.0246905g/mol
• Monoisotopic Mass: 206.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46Ų